Cas no 19510-14-6 (Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-
• CAS No: 19510-14-6
• MF: C₁₇H₂₉NO
• MW: 263.418265104294
• MDL: MFCD13192453
• CID: 96022
• PubChem ID: 10659224
• Update Time: 2025-04-18

Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-
• 4-(3-aminopropyl)-2,6-di-tert-butylphenol
• 4-(3-aminopropyl)-2,6-ditert-butylphenol
• 19510-14-6
• 3-(3,5-di-t-butyl-4-hydroxyphenyl)propylamine
• AS-53644
• AKOS037644438
• DTXSID50443180
• Phenol,4-(3-aminopropyl)-2,6-bis(1,1-dimethylethyl)-
• SCHEMBL3678356
• 4-(3-Aminopropyl)-2,6-bis(1,1-dimethylethyl)-phenol
• MFCD13192453
• P16807

• MDL： MFCD13192453
• Inchi： 1S/C17H29NO/c1-16(2,3)13-10-12(8-7-9-18)11-14(15(13)19)17(4,5)6/h10-11,19H,7-9,18H2,1-6H3
• InChI Key： LUWJFAGOLNUTBA-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CCCN)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 263.22507
• Monoisotopic Mass: 263.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25